1,4-Bis(4-fluorobenzoyl)benzene

• IUPAC Name: [4-(4-fluorobenzoyl)phenyl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C20H12F2O2/c21-17-9-5-15(6-10-17)19(23)13-1-2-14(4-3-13)20(24)16-7-11-18(22)12-8-16/h1-12H
• InChI Key: LLJNTLUXOZPFQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=CC=C(C=C2)F)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H12F2O2
• DSSTOX Substance ID: DTXSID10600717
• Molecular Weight: 322.3 g/mol
• CAS No.: 68418-51-9

Description

1,4-Bis(4-fluorobenzoyl)benzene is an aromatic compound that belongs to the class of organic compounds known as benzophenones. It is characterized by the presence of two 4-fluorobenzoyl groups attached to a central benzene ring. This compound is known for its nucleophilic properties and is used as a monomer in the synthesis of high-performance polymers .

Mechanism of Action

Target of Action

1,4-Bis(4-fluorobenzoyl)benzene is a monomer that belongs to the class of aromatic compounds

Mode of Action

This compound has been shown to be a nucleophilic compound . Nucleophilic compounds are substances that donate an electron pair to an electrophile to form a chemical bond in a reaction. They are often involved in the formation of new bonds.

Biochemical Pathways

This compound is used as a building block in the synthesis of various polymers . For instance, it polymerizes with 4,4′-isopropylidenediphenol (bisphenol-A) in the presence of N-methyl-2-pyrrolidinone (solvent) to afford high molecular weight polymers . It was also used for the synthesis of sulfonated poly(aryl ether ketone)s (SPAEK) copolymers by aromatic nucleophilic polycondensation .

Result of Action

The result of the action of this compound is the formation of high molecular weight polymers when it polymerizes with bisphenol-A . These polymers have various applications in different industries.

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the presence of a solvent like N-methyl-2-pyrrolidinone is necessary for it to polymerize with bisphenol-A . .

Preparation Methods

Synthetic Routes and Reaction Conditions

1,4-Bis(4-fluorobenzoyl)benzene is typically synthesized through a Friedel-Crafts acylation reaction. The process involves the reaction of terephthaloyl chloride with fluorobenzene in the presence of a Lewis acid catalyst such as aluminum chloride or aluminum bromide. The reaction is carried out at temperatures ranging from 25°C to 68°C .

Industrial Production Methods

In industrial settings, the preparation of this compound follows a similar route. The reaction is optimized for high yield and purity by carefully controlling the reaction temperature and the rate of addition of the catalyst. The use of aluminum chloride as a catalyst is preferred due to its cost-effectiveness and well-studied toxicological properties .

Chemical Reactions Analysis

Types of Reactions

1,4-Bis(4-fluorobenzoyl)benzene undergoes several types of chemical reactions, including:

Nucleophilic substitution: The fluorine atoms on the benzoyl groups can be substituted by nucleophiles.

Polymerization: It can polymerize with compounds like bisphenol-A to form high molecular weight polymers.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include nucleophiles such as amines or thiols, typically under mild conditions.

Polymerization: The polymerization reaction is often carried out in the presence of a solvent like N-methyl-2-pyrrolidinone.

Major Products

Nucleophilic substitution: Substituted benzophenones.

Polymerization: High-performance polymers such as poly(aryl ether ketone)s.

Scientific Research Applications

1,4-Bis(4-fluorobenzoyl)benzene has a wide range of applications in scientific research:

Chemistry: Used as a monomer in the synthesis of high-performance polymers.

Biology: Studied for its potential interactions with biological molecules.

Medicine: Investigated for its potential use in drug delivery systems.

Industry: Utilized in the production of high-performance plastics and materials.

Comparison with Similar Compounds

Similar Compounds

1,3-Bis(4-fluorobenzoyl)benzene: Similar structure but with the benzoyl groups in the 1,3-positions.

4,4’-Difluorobenzophenone: Contains two fluorine atoms on the benzophenone structure.

4-Fluorobenzophenone: Contains a single fluorine atom on the benzophenone structure.

Uniqueness

1,4-Bis(4-fluorobenzoyl)benzene is unique due to its specific substitution pattern, which imparts distinct nucleophilic properties and makes it particularly suitable for the synthesis of high-performance polymers. Its ability to form stable adducts with electrophiles also sets it apart from other similar compounds .

Biological Activity

1,4-Bis(4-fluorobenzoyl)benzene, a compound with the molecular formula C20H12F2O2, features a biphenyl structure where two 4-fluorobenzoyl groups are symmetrically attached to a central benzene ring. This compound is of significant interest due to its unique fluorinated substituents that enhance its chemical properties and potential applications in various fields, particularly in materials science and pharmaceuticals. Although specific biological activity data for this compound is limited, its structural characteristics suggest potential biological activities that warrant further investigation.

The presence of fluorine atoms in the benzoyl groups contributes to enhanced metabolic stability and bioactivity. Compounds with similar structures often exhibit interesting biological properties, including antimicrobial and anticancer activities. The fluorinated substituents can also influence the compound's interactions with biological macromolecules, making it a candidate for drug development.

While detailed studies specifically addressing the mechanism of action for this compound are scarce, insights can be drawn from related compounds. The carbonyl groups in the benzoyl moieties can potentially form covalent bonds with nucleophilic sites on proteins and DNA. This interaction may disrupt cellular processes such as DNA replication and protein synthesis, leading to cytotoxic effects.

Antimicrobial Activity

Research into structurally similar compounds suggests that this compound may possess antimicrobial properties. For instance, fluorinated compounds are known to exhibit enhanced activity against various bacterial strains due to their ability to penetrate bacterial membranes more effectively than their non-fluorinated counterparts.

Anticancer Activity

Fluorinated aromatic compounds have been reported to show anticancer activity by inducing apoptosis in cancer cells or inhibiting tumor growth through various mechanisms. The potential for this compound to interact with cancer-related targets could position it as a promising candidate in cancer therapy.

Comparative Analysis of Related Compounds

To better understand the potential biological activities of this compound, a comparison with related fluorinated compounds is useful:

Compound Name	Structure Description	Notable Features
1,3-Bis(4-fluorobenzoyl)benzene	Similar biphenyl structure but different substitution pattern	Different electronic properties due to substitution
1,4-Difluorobenzophenone	Contains two fluorine atoms on a benzophenone backbone	Enhanced reactivity due to additional fluorine
1,3-Bis(phenylacetyl)benzene	Contains phenylacetyl groups instead of fluorobenzoyl	Different functional groups affecting reactivity

Synthesis routes and methods

Procedure details

20.3 g of terephthaloyl dichloride, 19.2 g of fluorobenzene and 50 g of hydrogen fluoride were initially introduced into a 250 ml stainless steel autoclave and boron trifluoride was introduced under pressure at 10 bar. The autoclave was shaken for 16.5 h at room temperature. Working-up was carried out by initially evaporating the volatile components at room temperature and then at 60° to 100° C. and recrystallizing the residue from chlorobenzene in the presence of sodium carbonate. 19.76 g of 1,4-bis-(4-fluorobenzoyl)-benzene were obtained in the form of colorless crystals of m.p. 221° C. Examination by means of high pressure liquid chromatography (HPLC) gave a degree of purity of 99.5%.